Cas no 2248360-69-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethylbutanoate
• CAS No: 2248360-69-0
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5815746
• PubChem ID: 165718557
• Update Time: 2025-10-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6513225
• 2248360-69-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethylbutanoate

• Inchi： 1S/C14H15NO4/c1-8(2)9(3)14(18)19-15-12(16)10-6-4-5-7-11(10)13(15)17/h4-9H,1-3H3
• InChI Key： DQJVXERSPADAOK-UHFFFAOYSA-N
• SMILES： O(C(C(C)C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethylbutanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethylbutanoate (CAS No: 2248360-69-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethylbutanoate (CAS No: 2248360-69-0) is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of isoindoles, which are derivatives of indole with an additional oxygen atom in the ring structure. The isoindole moiety in this compound is further substituted with a dioxo group and a butanoate ester, making it a versatile molecule for research and development.

Recent studies have highlighted the potential of isoindole derivatives in the field of medicinal chemistry. For instance, researchers have explored the use of 1,3-dioxo isoindoles as scaffolds for drug design due to their ability to interact with various biological targets. The butanoate ester group in this compound adds to its versatility by providing additional functional groups that can be modified for specific applications. This makes CAS No: 2248360-69-0 a valuable compound in the synthesis of bioactive molecules.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dimethylbutanoate involves a series of well-established organic reactions. Typically, the isoindole core is synthesized through cyclization reactions involving appropriate starting materials such as aldehydes and ketones. The introduction of the dioxo group and the butanoate ester requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

In terms of applications, CAS No: 2248360-69-0 has shown promise in materials science as well. Its rigid structure and conjugated system make it suitable for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices due to its ability to absorb and emit light efficiently. The dioxo isoindole moiety contributes to its optical properties, while the butanoate ester group enhances solubility in organic solvents, facilitating its integration into device fabrication processes.

One of the most exciting developments involving this compound is its role in green chemistry initiatives. Scientists have explored its use as a catalyst or precursor in environmentally friendly synthetic pathways. For example, it has been employed in organocatalytic reactions that reduce waste generation and improve atom economy. This aligns with global efforts to develop sustainable chemical processes that minimize environmental impact.

The structural uniqueness of CAS No: 2248360-69-0 also makes it an interesting subject for theoretical studies. Computational chemists have utilized density functional theory (DFT) calculations to investigate its electronic properties and reactivity patterns. These studies provide insights into how the molecule interacts with other compounds at the molecular level, aiding in the design of more efficient chemical systems.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylium 2,3-dimethylbutanoate (CAS No: 2248360-69) is a multifaceted compound with applications spanning medicinal chemistry, materials science, and green chemistry. Its complex structure and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions across various disciplines.